Benzyl 6-amino-8-(3-bromophenyl)-5,7,7-tricyano-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Benzyl 6-amino-8-(3-bromophenyl)-5,7,7-tricyano-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
500218-97-3
VCID:
VC0459433
InChI:
InChI=1S/C26H20BrN5O2/c27-19-8-4-7-18(11-19)23-22-13-32(25(33)34-14-17-5-2-1-3-6-17)10-9-20(22)21(12-28)24(31)26(23,15-29)16-30/h1-9,11,22-23H,10,13-14,31H2/t22-,23+/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=CC=C4)Br
Molecular Formula:
C26H20BrN5O2
Molecular Weight:
514.4g/mol
Benzyl 6-amino-8-(3-bromophenyl)-5,7,7-tricyano-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 500218-97-3
Main Products
VCID: VC0459433
Molecular Formula: C26H20BrN5O2
Molecular Weight: 514.4g/mol
| CAS No. | 500218-97-3 |
|---|---|
| Product Name | Benzyl 6-amino-8-(3-bromophenyl)-5,7,7-tricyano-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C26H20BrN5O2 |
| Molecular Weight | 514.4g/mol |
| IUPAC Name | benzyl (8S,8aR)-6-amino-8-(3-bromophenyl)-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C26H20BrN5O2/c27-19-8-4-7-18(11-19)23-22-13-32(25(33)34-14-17-5-2-1-3-6-17)10-9-20(22)21(12-28)24(31)26(23,15-29)16-30/h1-9,11,22-23H,10,13-14,31H2/t22-,23+/m0/s1 |
| Standard InChIKey | HPVKXRHOLWQAQG-XZOQPEGZSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC(=CC=C4)Br |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=CC=C4)Br |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=CC=C4)Br |
| PubChem Compound | 6547657 |
| Last Modified | Nov 11 2021 |
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